Cas no 81269-09-2 ( )

  structure
  structure
Product name: 
CAS No:81269-09-2
MF:C22H19Cl3S2
MW:453.875260591507
CID:986583
PubChem ID:285431

  Chemical and Physical Properties

Names and Identifiers

    • 1-[bis(benzylsulfanyl)methyl]-4-(trichloromethyl)benzene
    • 81269-09-2
    • NSC142309
    • 1,1'-[{[4-(Trichloromethyl)phenyl]methylene}bis(sulfanediylmethylene)]dibenzene
    • DTXSID801001904
    • NSC-142309
    •  
    • Inchi: InChI=1S/C22H19Cl3S2/c23-22(24,25)20-13-11-19(12-14-20)21(26-15-17-7-3-1-4-8-17)27-16-18-9-5-2-6-10-18/h1-14,21H,15-16H2
    • InChI Key: USIDHRSKKDHIBL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CSC(C2=CC=C(C=C2)C(Cl)(Cl)Cl)SCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 451.999376g/mol
  • Monoisotopic Mass: 451.999376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 50.6Ų

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